Cas no 1804640-28-5 (4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1804640-28-5
• MF: C₈H₃BrF₂N₂O₂
• MW: 277.022427797318
• CID: 4860413
• Update Time: 2025-05-26

4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H3BrF2N2O2/c9-5-3(1-12)2-13-6(7(10)11)4(5)8(14)15/h2,7H,(H,14,15)
• InChI Key： HUVMAOIWSHVHOH-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CN=C(C(F)F)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid

Introduction to 4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804640-28-5)

4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid, identified by the CAS number 1804640-28-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including the presence of a bromo substituent, a cyano group, and a difluoromethyl moiety, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

Thepyridinecore is a privileged scaffold in medicinal chemistry, frequently incorporated into pharmacophores due to its ability to interact with biological targets such as enzymes and receptors. Thebromosubstituent at the 4-position enhances the electrophilicity of the pyridine ring, making it a versatile intermediate for further functionalization via cross-coupling reactions. Additionally, thecyanogroup at the 5-position introduces a polar and electron-withdrawing character, which can influence both the electronic properties and biological interactions of the molecule. The2-(difluoromethyl)group further modulates these properties by introducing fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a growing interest in developing novelpyridine-basedcompounds for therapeutic applications. The4-bromo-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acidCAS No. 1804640-28-5 has been explored as a key intermediate in the synthesis of various pharmacologically active agents. Its structural motifs are particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in cancer metabolism and inflammation. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity againstcyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

Thedifluoromethylgroup is a well-documented pharmacophore that improves the pharmacokinetic profiles of drug candidates by increasing lipophilicity and reducing susceptibility to metabolic degradation. In combination with thebromoandcyanosubstituents, this compound offers a rich palette of reactivity for medicinal chemists to explore. Researchers have leveraged its scaffold to develop novel analogs with enhanced binding affinity and selectivity for biological targets. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors ofkinesin spindle protein (KSP), which is implicated in tumor cell division.

The synthesis of4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acidCAS No. 1804640-28-5 involves multi-step organic transformations that highlight its synthetic versatility. The bromination step at the 4-position is typically achieved using brominating agents such as N-bromosuccinimide (NBS), while the introduction of the cyano group can be accomplished via cyanation reactions or metal-catalyzed processes. The incorporation of the difluoromethyl group often employs reagents like trifluoromethyl iodide or bis(trifluoromethyl)borate under palladium catalysis. These synthetic strategies underscore the compound's role as a building block in advanced chemical synthesis.

The biological evaluation of4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acidCAS No. 1804640-28-5 has revealed intriguing pharmacological profiles. In vitro assays have indicated potential activity against various disease-related targets, including kinases, proteases, and ion channels. Notably, derivatives derived from this scaffold have demonstrated antitumor effects by disrupting microtubule dynamics or inhibiting key signaling pathways involved in cancer progression. Furthermore, its ability to modulate enzyme activity makes it a valuable candidate for developing treatments against inflammatory disorders.

The structural diversity offered by this compound has also been exploited in fragment-based drug discovery initiatives. By generating libraries of related analogs, researchers can rapidly screen for compounds with optimized biological activity. Computational modeling techniques have been employed to predict binding interactions between these derivatives and their target proteins, facilitating the rational design of lead compounds. This approach underscores the importance of4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acidCAS No. 1804640-28-5 as a cornerstone in modern drug development pipelines.

In conclusion, 4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acidCAS No. 1804640-28-5 represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of substituents—bromo, cyano, and difluoromethyl—provides unparalleled opportunities for chemical manipulation and biological exploration. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in pharmaceutical innovation for years to come.